1-Benzyl-3-(1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)-1-(2-hydroxyethyl)urea

• IUPAC Name: 1-benzyl-3-[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]-1-(2-hydroxyethyl)urea
• InChI: InChI=1S/C20H22FN3O3/c21-16-6-8-18(9-7-16)24-14-17(12-19(24)26)22-20(27)23(10-11-25)13-15-4-2-1-3-5-15/h1-9,17,25H,10-14H2,(H,22,27)
• InChI Key: UVTUOWFLSODALU-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC=C(C=C2)F)NC(=O)N(CCO)CC3=CC=CC=C3
• Molecular Formula: C20H22FN3O3
• Molecular Weight: 371.4 g/mol

Description

1-Benzyl-3-(1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)-1-(2-hydroxyethyl)urea is a chemical compound that belongs to the class of urea derivatives. It has been synthesized and studied for its potential applications in scientific research.

Scientific Research Applications

Neuropharmacological Applications Research on compounds targeting orexin receptors, such as selective antagonists, has implications in studying compulsive behaviors, including binge eating disorders. Compounds like SB-649868 have been investigated for their role in reducing compulsive food intake in animal models, suggesting potential therapeutic applications in eating disorders and possibly other compulsive behaviors (Piccoli et al., 2012).

Cancer Research Novel urea derivatives have been synthesized and evaluated for their antiproliferative activities against various cancer cell lines. For example, compounds demonstrating significant inhibitory effects on cancer cell proliferation offer insights into the development of new anticancer agents (Perković et al., 2016).

Material Science Urea-doped ZnO films have been investigated as an electron transport layer in inverted polymer solar cells, leading to improvements in power conversion efficiency. This application demonstrates the potential of urea-containing compounds in enhancing the performance of photovoltaic devices (Wang et al., 2018).